Cas no 2164020-77-1 (4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid
• CAS No: 2164020-77-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5613426
• PubChem ID: 87219724
• Update Time: 2025-06-14

4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33282923
• (2E)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbut-2-enoic acid
• (E)-3-Methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enoic acid
• Z2689607444
• 2164020-77-1
• 4-{[(tert-butoxy)carbonyl]amino}-3-methylbut-2-enoic acid
• EN300-3222130
• SCHEMBL1262561
• 4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid

• Inchi： 1S/C10H17NO4/c1-7(5-8(12)13)6-11-9(14)15-10(2,3)4/h5H,6H2,1-4H3,(H,11,14)(H,12,13)/b7-5+
• InChI Key： QAHUVPIOMLSPGQ-FNORWQNLSA-N
• SMILES： O(C(NC/C(=C/C(=O)O)/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid (CAS No. 2164020-77-1)

4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid (CAS No. 2164020-77-1) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an α,β-unsaturated carboxylic acid moiety, makes it a valuable intermediate in drug discovery and material science. This article delves into its properties, applications, and relevance in contemporary scientific trends, addressing common queries such as "Boc-protected amino acid derivatives" and "unsaturated carboxylic acid applications."

The compound's molecular formula, C₁₀H₁₇NO₄, highlights its role as a protected amino acid derivative, crucial for selective reactions in peptide coupling. Researchers frequently search for "Boc-amine protection techniques" or "synthesis of unsaturated carboxylic acids," reflecting its significance in organic chemistry. Its α,β-unsaturated system enables Michael additions or nucleophilic conjugations, aligning with trends in green chemistry and sustainable synthesis methods.

In pharmaceutical contexts, 4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid serves as a precursor for bioactive molecules, particularly in kinase inhibitor development. Its Boc group ensures stability during multi-step syntheses, a topic often explored under "amine protection strategies in drug design." Recent studies also investigate its potential in polymer chemistry, where its unsaturated backbone may contribute to biodegradable materials—addressing the rising demand for "eco-friendly polymer precursors."

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, as queried in "CAS 2164020-77-1 analytical methods." Its solubility in polar aprotic solvents (e.g., DMF, DMSO) and melting point (~120–125°C) are critical for laboratory handling. Safety data emphasizes non-hazardous handling, though standard PPE is recommended—answering frequent searches on "safe handling of Boc-protected compounds."

Market-wise, the demand for custom synthetic intermediates like this compound grows alongside advancements in personalized medicine. Its compatibility with automated peptide synthesizers (SPPS technology) positions it as a staple in high-throughput screening, resonating with queries like "Boc-amino acids in combinatorial chemistry."

In summary, 4-{(tert-butoxy)carbonylamino}-3-methylbut-2-enoic acid bridges fundamental research and industrial applications, from "peptide therapeutics" to "smart material design." Its versatility ensures continued relevance in scientific innovation, meeting both academic and commercial needs.